Cas no 79929-23-0 (Thiophene, 3-nitro-2-[(5-nitro-2-thienyl)thio]-)
![Thiophene, 3-nitro-2-[(5-nitro-2-thienyl)thio]- structure](https://www.kuujia.com/scimg/cas/79929-23-0x500.png)
79929-23-0 structure
Product name:Thiophene, 3-nitro-2-[(5-nitro-2-thienyl)thio]-
Thiophene, 3-nitro-2-[(5-nitro-2-thienyl)thio]- Chemical and Physical Properties
Names and Identifiers
-
- Thiophene, 3-nitro-2-[(5-nitro-2-thienyl)thio]-
- 3-nitro-2-(5-nitrothiophen-2-yl)sulfanylthiophene
- DTXSID50518786
- 79929-23-0
- 3-Nitro-2-[(5-nitrothiophen-2-yl)sulfanyl]thiophene
-
- Inchi: InChI=1S/C8H4N2O4S3/c11-9(12)5-3-4-15-8(5)17-7-2-1-6(16-7)10(13)14/h1-4H
- InChI Key: NBTNYXABVNQMOK-UHFFFAOYSA-N
- SMILES: C1=CSC(=C1[N+](=O)[O-])SC2=CC=C(S2)[N+](=O)[O-]
Computed Properties
- Exact Mass: 287.93332013g/mol
- Monoisotopic Mass: 287.93332013g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 319
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 173Ų
- XLogP3: 4
Thiophene, 3-nitro-2-[(5-nitro-2-thienyl)thio]- Related Literature
-
Fumio Hamada,Manabu Yamada,Yoshihiko Kondo,Shin-ichi Ito,Uichi Akiba CrystEngComm, 2011,13, 6920-6922
-
Bufeng Zhang,Zhonggang Wang Chem. Commun., 2009, 5027-5029
-
Chandrashekhar D. Bobade,Semonti Nandi,Narendra R. Kale,Shashwat S. Banerjee,Yuvraj N. Patil,Jayant J. Khandare Nanoscale Adv., 2020,2, 2315-2325
79929-23-0 (Thiophene, 3-nitro-2-[(5-nitro-2-thienyl)thio]-) Related Products
- 2137446-55-8(1H-Pyrazole-3-methanamine, 5-(2-bromo-4-fluorophenyl)-N-(1-methylethyl)-)
- 1031511-89-3(1-[(1-Cyanocyclohexyl)carbamoyl]ethyl 2-[(4-methylphenyl)sulfanyl]acetate)
- 1866573-44-5(7-Oxabicyclo[2.2.1]heptane, 2-(chloromethyl)-)
- 329907-83-7(2-(3-{2-oxo-2-(pyrrolidin-1-yl)ethylsulfanyl}quinoxalin-2-yl)sulfanyl-1-(pyrrolidin-1-yl)ethan-1-one)
- 1806572-05-3(3-Fluoro-4-iodo-5-(trifluoromethylthio)pyridine)
- 2092033-75-3(3-(Tert-butyl)-1-(prop-2-yn-1-yl)-1H-pyrazol-5-amine)
- 2096338-17-7(Boronic acid, B-[2-chloro-5-[(methylamino)carbonyl]phenyl]-)
- 418808-71-6(2-Methyl-4-(5-methylbenzo[d]oxazol-2-yl)aniline)
- 1252820-16-8(2-{[3-(3-methylbutyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-(2-methylphenyl)acetamide)
- 1805005-10-0(5-Cyano-4-methoxypicolinoyl chloride)
Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk

Shanghai Xinsi New Materials Co., Ltd
Gold Member
CN Supplier
Bulk

Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent

Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk

Hubei Henglvyuan Technology Co., Ltd
Gold Member
CN Supplier
Bulk